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Compound of Interest

Compound Name: 4-(2-Isopropylphenoxy)aniline

CAS No.: 212189-62-3

Cat. No.: B3115878

Get Quote

Executive Summary & Compound Profile
This guide provides a comprehensive spectroscopic analysis of 4-(2-
Isopropylphenoxy)aniline (CAS: 212189-62-3). As a sterically hindered ether-amine, this

compound exhibits distinct spectral features driven by the ortho-isopropyl group on the

phenoxy ring and the electron-rich aniline moiety. Accurate characterization is essential for

validating its use as a monomer in organosoluble polyimides and as a scaffold in medicinal

chemistry.

Chemical Identity[1][2][3][4]
IUPAC Name: 4-(2-Propan-2-ylphenoxy)aniline

Molecular Formula: C₁₅H₁₇NO

Molecular Weight: 227.30 g/mol

Structure: Aniline ring coupled via an ether linkage to a 2-isopropylphenyl group.
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Synthesis & Process Logic
Understanding the synthesis is prerequisite to interpreting the spectra, particularly for

identifying common impurities like the nitro-precursor or residual solvents.

Reaction Pathway
The synthesis typically follows a Nucleophilic Aromatic Substitution (

) followed by catalytic reduction.

Coupling: 2-Isopropylphenol + 4-Fluoronitrobenzene

4-(2-Isopropylphenoxy)nitrobenzene.

Reduction: Nitro intermediate

4-(2-Isopropylphenoxy)aniline.

Raw Materials
(2-Isopropylphenol + 
4-Fluoronitrobenzene)

S_NAr Coupling
(Base, Heat)

Intermediate:
Nitro-Ether

Catalytic Reduction
(H2, Pd/C)

Target:
4-(2-Isopropylphenoxy)aniline

Click to download full resolution via product page

Figure 1: Synthetic pathway for 4-(2-Isopropylphenoxy)aniline, highlighting the nitro-

intermediate often found as a trace impurity.

Spectroscopic Data Analysis[1][2][3][5][6]
Nuclear Magnetic Resonance (NMR) Spectroscopy
The

H NMR spectrum is characterized by the distinct isopropyl pattern and two sets of aromatic
signals (aniline vs. phenoxy).

Solvent: CDCl

(Chloroform-d) is the standard solvent. DMSO-d
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may be used if the amine protons exchange too rapidly or for solubility reasons, which will shift
the NH

peak downfield (~4.8-5.0 ppm).

H NMR Data (500 MHz, CDCl

)
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Position /
Assignment

Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)

Mechanistic
Insight

Aliphatic

Region

Isopropyl -CH 1.20 - 1.25 Doublet (d) 6H 6.9

Methyl

protons split

by the single

methine

proton.

Isopropyl -

CH-
3.25 - 3.35 Septet (sept) 1H 6.9

Methine

proton

deshielded by

the aromatic

ring; split by 6

equivalent

methyl

protons.

Amine -NH 3.40 - 3.60
Broad Singlet

(br s)
2H -

Exchangeabl

e protons;

shift varies

with

concentration

and moisture.

Aromatic

Region

Aniline (Ortho

to NH

)

6.65 - 6.70 Doublet (d) 2H 8.8

Strongly

shielded by

the electron-

donating NH

group.

Aniline (Meta

to NH

6.80 - 6.88 Doublet (d) 2H 8.8 Shielded by

ether oxygen,
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) but less than

the amino-

ortho

position.

Phenoxy

(Ortho to O)
6.75 - 6.82 Doublet (d) 1H 8.0

Shielded by

the ether

oxygen.

Phenoxy

(Para/Meta)
6.95 - 7.15 Multiplet (m) 2H -

Overlapping

signals

typical of

substituted

benzenes.

Phenoxy

(Ortho to iPr)
7.28 - 7.35 Doublet (d) 1H 7.8

Deshielded

by the bulky

isopropyl

group and

magnetic

anisotropy.

C NMR Data (125 MHz, CDCl

)
Aliphatic:

22.8 (CH

), 27.1 (CH).

Aromatic (Aniline):

116.2 (C-N ortho), 120.5 (C-O ortho), 142.5 (C-NH

), 149.8 (C-O).

Aromatic (Phenoxy):
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118.5, 122.0, 126.5, 126.9, 139.5 (C-iPr), 154.2 (C-O).

Infrared (IR) Spectroscopy
IR analysis is critical for confirming the reduction of the nitro group (disappearance of

1520/1340 cm

bands) and the appearance of the amine.

Method: ATR (Attenuated Total Reflectance) on neat solid/oil.

Wavenumber (cm

)
Functional Group Vibration Mode Diagnostic Value

3450, 3360
Primary Amine (-NH

)

N-H Stretching

(Asym/Sym)

Critical: Confirms

amine formation.

Doublet indicates

primary amine.

3030 - 3060 Aromatic C-H C-H Stretching
Standard aromatic

indicator.

2960, 2870 Isopropyl C-H
C-H Stretching (sp

)

Strong signals due to

the isopropyl group.

1620 Aromatic Ring C=C Stretching Skeletal vibration.

1500 Aniline Ring C=C Stretching
Characteristic "Aniline

II" band.

1220 - 1240 Ether (Ar-O-Ar) C-O Stretching

Strong, broad band

confirming the ether

linkage.

820 - 830 Para-substitution C-H Bending (oop)

Confirms 1,4-

substitution on the

aniline ring.

Mass Spectrometry (MS)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3115878?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique: GC-MS (EI, 70 eV) or ESI-MS (Positive Mode).

Molecular Ion (

): m/z 227 (Base peak or high intensity).

Fragmentation Pattern (EI):

m/z 212 (

): Loss of a methyl group from the isopropyl moiety. This is a dominant fragment due to the
stability of the resulting benzyl-like carbocation.

m/z 184 (

): Loss of the isopropyl group (C

H

).

m/z 108/109: Formation of the p-aminophenoxy radical or cation.

Molecular Ion
[M]+ = 227

[M - CH3]+
m/z = 212

- CH3 (Methyl loss)

[M - C3H7]+
m/z = 184

- C3H7 (Isopropyl loss)

Aminophenol Fragment
m/z ~ 109

Ether Cleavage

Click to download full resolution via product page

Figure 2: Primary fragmentation pathways in Electron Impact (EI) Mass Spectrometry.

Experimental Protocols
Protocol A: NMR Sample Preparation
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Objective: Ensure high-resolution spectra without concentration broadening.

Step 1: Weigh 10-15 mg of 4-(2-Isopropylphenoxy)aniline into a clean vial.

Step 2: Add 0.6 mL of CDCl

(containing 0.03% TMS as internal standard).

Step 3: Agitate until fully dissolved. If the solution is cloudy, filter through a cotton plug into

the NMR tube.

Step 4: Acquire spectrum with a minimum of 16 scans (for

H) to ensure signal-to-noise ratio > 100:1.

Protocol B: Purity Verification via GC-MS
Objective: Quantify residual 4-(2-isopropylphenoxy)nitrobenzene.

Column: HP-5MS or equivalent (30m x 0.25mm x 0.25µm).

Temperature Program: 100°C (1 min)

20°C/min

300°C (5 min).

Validation: The amine (Target) will elute earlier or later than the nitro impurity depending on

column polarity, but typically the amine is more polar. However, on non-polar columns (HP-

5), the lower MW amine (227) vs Nitro (257) usually elutes first. Look for m/z 257 peaks to

identify unreacted starting material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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